molecular formula C18H16N4O2 B8393890 3-Amino-6-(4-methoxyphenyl)-n-phenylpyrazine-2-carboxamide

3-Amino-6-(4-methoxyphenyl)-n-phenylpyrazine-2-carboxamide

Cat. No.: B8393890
M. Wt: 320.3 g/mol
InChI Key: PNABLTRRQFJWPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-6-(4-methoxyphenyl)-n-phenylpyrazine-2-carboxamide is a useful research compound. Its molecular formula is C18H16N4O2 and its molecular weight is 320.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H16N4O2

Molecular Weight

320.3 g/mol

IUPAC Name

3-amino-6-(4-methoxyphenyl)-N-phenylpyrazine-2-carboxamide

InChI

InChI=1S/C18H16N4O2/c1-24-14-9-7-12(8-10-14)15-11-20-17(19)16(22-15)18(23)21-13-5-3-2-4-6-13/h2-11H,1H3,(H2,19,20)(H,21,23)

InChI Key

PNABLTRRQFJWPY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=CN=C(C(=N2)C(=O)NC3=CC=CC=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A Greenhouse tube was charged with 4-Methoxyphenylboronic acid (31.4 mg, 0.207 mmol) and treated with a solution of dichloropalladium; triphenylphosphane (4.84 mg, 0.0069 mmol) and 3-amino-6-bromo-N-phenyl-pyrazine-2-carboxamide (40.45 mg, 0.138 mmol) in DMF (0.81 mL) followed by Na2CO3 (2M solution, 207 uL, 0.414 mmol). The mixture was flushed with nitrogen and heated to 88° C. for 18 hours. After this time the reaction was filtered to remove inorganics and the resultant residue was purified by reverse phase preparative HPLC [Waters Sunfire C18, 10 uM, 100 A column, gradient 10%-95% B (solvent A: 0.05% TFA in water, solvent B: CH3CN) over 16 minutes at 25 mL/min]. The fractions were freeze-dried to give the title compound as a solid (18.56 mg, 38% Yield). MS (ES+) 321
Quantity
31.4 mg
Type
reactant
Reaction Step One
Quantity
4.84 mg
Type
reactant
Reaction Step Two
Quantity
40.45 mg
Type
reactant
Reaction Step Three
Quantity
207 μL
Type
reactant
Reaction Step Four
Name
Quantity
0.81 mL
Type
solvent
Reaction Step Five
Name
dichloropalladium
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Six
Yield
38%

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